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molecular formula C7H13NO3 B8532146 3-Amino-2-hydroxy-cyclohexanecarboxylic acid

3-Amino-2-hydroxy-cyclohexanecarboxylic acid

Cat. No. B8532146
M. Wt: 159.18 g/mol
InChI Key: WHUVCXBMIOYVRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09345708B2

Procedure details

2-Hydroxy-3-nitro-benzoic acid (5.0 g, 27.3 mmol) was mixed with HCl (125 mL of 0.5 M, 62.5 mmol) and dioxoplatinum (1.0 g, 4.4 mmol) in a hydrogenation bottle. The mixture was placed on a Parr shaker (50 psi H2) for 24 hours. The catalyst was filtered and washed with hot H2O. The filtrate was evaporated to provide 3-amino-2-hydroxy-cyclohexanecarboxylic acid as a mixture of stereoisomers which was utilized to the next step without further purification.
Name
2-Hydroxy-3-nitro-benzoic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
125 mL
Type
reactant
Reaction Step One
Name
dioxoplatinum
Quantity
1 g
Type
catalyst
Reaction Step One
Name
3-amino-2-hydroxy-cyclohexanecarboxylic acid

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:10]([N+:11]([O-])=O)=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].Cl>O=[Pt]=O>[NH2:11][CH:10]1[CH2:9][CH2:8][CH2:7][CH:3]([C:4]([OH:6])=[O:5])[CH:2]1[OH:1]

Inputs

Step One
Name
2-Hydroxy-3-nitro-benzoic acid
Quantity
5 g
Type
reactant
Smiles
OC1=C(C(=O)O)C=CC=C1[N+](=O)[O-]
Name
HCl
Quantity
125 mL
Type
reactant
Smiles
Cl
Name
dioxoplatinum
Quantity
1 g
Type
catalyst
Smiles
O=[Pt]=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered
WASH
Type
WASH
Details
washed with hot H2O
CUSTOM
Type
CUSTOM
Details
The filtrate was evaporated

Outcomes

Product
Details
Reaction Time
 24 h
Name
3-amino-2-hydroxy-cyclohexanecarboxylic acid
Type
product
Smiles
NC1C(C(CCC1)C(=O)O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.